(3S*,4R*)-4-(2-methylphenyl)-1-[(2-oxopiperidin-1-yl)acetyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(2-methylphenyl)-1-[2-(2-oxopiperidin-1-yl)acetyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C19H24N2O4/c1-13-6-2-3-7-14(13)15-10-21(11-16(15)19(24)25)18(23)12-20-9-5-4-8-17(20)22/h2-3,6-7,15-16H,4-5,8-12H2,1H3,(H,24,25)/t15-,16+/m0/s1
• InChI Key: BVHYGUCIUXAWBF-JKSUJKDBSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CN(CC2C(=O)O)C(=O)CN3CCCCC3=O
• Isomeric SMILES: CC1=CC=CC=C1[C@@H]2CN(C[C@H]2C(=O)O)C(=O)CN3CCCCC3=O
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves multi-step processes, including reactions such as three-component condensations, and specific transformations that lead to the formation of desired products with confirmed structures through NMR, X-ray crystallography, and mass spectrometry. For instance, a method for synthesizing pyrrolidine-2,3-dione derivatives showcases the complexity and precision required in generating compounds with similar backbones (Nguyen & Dai, 2023).

Molecular Structure Analysis

X-ray diffraction data and crystallography provide insight into the molecular structure of similar compounds, offering details like unit-cell dimensions, space group, and molecular conformation. The reported X-ray powder diffraction data for related compounds underline the importance of precise structural determination in understanding the compound's properties and potential applications (Wang et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often result in the formation of novel heterocyclic structures, highlighting the compound's reactivity and the potential for diverse chemical transformations. For example, the synthesis and structural investigation of triorganostannyl esters of pyridinylimino substituted aminobenzoic acids emphasize the compound's versatility in forming complex molecular arrangements (Tzimopoulos et al., 2010).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding how the compound interacts in different environments and its stability under various conditions. The detailed crystal structure and molecular conformation analysis provide insights into the compound's physical characteristics and how they may influence its chemical behavior and applications.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under various conditions, and potential for forming derivatives or undergoing specific transformations, are integral to comprehensively understanding the compound's applications and utility in research and development. Studies on related compounds, such as the acylation reactions and the synthesis of esters, shed light on the chemical versatility and potential modifications that can enhance the compound's utility in various fields (Jones et al., 1990).

Scientific Research Applications

Synthesis and Structural Analysis

• X-ray Powder Diffraction Studies : Compounds similar to the specified chemical have been analyzed using X-ray powder diffraction to determine their crystal structure, aiding in the development of new pharmaceuticals. For example, a study on the anticoagulant apixaban's intermediate provides detailed structural insights crucial for drug synthesis (Qing Wang et al., 2017).

Chemical Reactions and Mechanisms

• Three-Component Reactions : Research into the reactivity of similar compounds, involving three-component reactions, has contributed to the understanding of complex chemical transformations, essential for synthesizing novel pharmacologically active molecules (P. Mukovoz et al., 2015).

Antimicrobial and Antitumor Activity

• Antimicrobial and Antimycobacterial Activity : Studies on derivatives of pyridine carboxylic acid, which share a similar structural motif with the specified compound, have shown significant antimicrobial and antimycobacterial activity. These findings are valuable for the development of new antibiotics and treatments for mycobacterial infections (.. R.V.Sidhaye et al., 2011).

Catalysis and Functionalization

• C-H Bond Functionalization : The use of pyrrolidine and related cyclic amines in redox-annulations showcases advanced methodologies in C-H bond functionalization, pivotal for constructing complex organic molecules efficiently (Y. Kang et al., 2015).